Cas no 2640822-46-2 (N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide
• CAS No: 2640822-46-2
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 5342024
• PubChem ID: 155801215
• Update Time: 2025-07-13

N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• F6520-5554
• 2640822-46-2
• AKOS040700695
• N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide
• N1-(2-Cyanophenyl)-N2-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]ethanediamide

• Inchi： 1S/C19H17N5O2S/c1-24-12-14(11-22-24)17-7-6-15(27-17)8-9-21-18(25)19(26)23-16-5-3-2-4-13(16)10-20/h2-7,11-12H,8-9H2,1H3,(H,21,25)(H,23,26)
• InChI Key： IRIBFQASEDKEOW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)C(NCCC1SC(C2=CN(C)N=C2)=CC=1)=O

Computed Properties

• Exact Mass: 379.11029598g/mol
• Monoisotopic Mass: 379.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.52±0.70(Predicted)

Additional information on N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide

N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide (CAS No. 2640822-46-2): A Comprehensive Overview

N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide (CAS No. 2640822-46-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the thiophene and pyrazole family, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide is characterized by the presence of a thiophene ring, a pyrazole ring, and a cyanophenyl group. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom, while the pyrazole ring is a five-membered heterocyclic compound containing two nitrogen atoms. The cyanophenyl group adds additional complexity and reactivity to the molecule. The combination of these functional groups results in a compound with unique chemical and biological properties.

The synthesis of N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide typically involves multi-step reactions. One common approach is to start with 2-cyanobenzoyl chloride and react it with 1-methylpyrazole to form an intermediate. This intermediate is then coupled with 2-thiopheneacetic acid to yield the final product. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

Recent studies have shown that N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide exhibits promising biological activities. One of the most notable properties is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide has also shown antitumor activity. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Preclinical studies in animal models have demonstrated its safety and efficacy, paving the way for clinical trials.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize its therapeutic use. Ongoing studies are focusing on improving the selectivity and potency of the compound while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that enhance its delivery and bioavailability.

In conclusion, N'-(2-cyanophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}ethanediamide (CAS No. 2640822-46-2) is a promising compound with diverse biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for further development in medicinal chemistry. As research continues to advance, this compound has the potential to contribute significantly to the treatment of various diseases.